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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzoic acid

Cat. No.: B014672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

2-Amino-5-fluorobenzoic acid, also known as 5-fluoroanthranilic acid, is a fluorinated

derivative of anthranilic acid. This compound serves as a valuable building block in organic

synthesis and has applications in biochemical research, particularly as a counter-selection

agent in yeast genetics. This document provides a detailed summary of its core

physicochemical properties and outlines a common experimental protocol for its synthesis.

Physicochemical Properties
The fundamental molecular characteristics of 2-Amino-5-fluorobenzoic acid are summarized

below. These properties are crucial for its application in experimental design and chemical

synthesis.
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Property Value Citations

Molecular Formula C₇H₆FNO₂ [1][2][3]

Molecular Weight 155.13 g/mol [1][2][4]

IUPAC Name 2-amino-5-fluorobenzoic acid [1]

CAS Number 446-08-2 [3][4][5]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 181-183 °C [4][5]

Synonyms
5-Fluoroanthranilic acid, 5-

FAA, NSC 513308
[2][3]

Experimental Protocol: Synthesis of 2-Amino-5-
fluorobenzoic Acid
A standard laboratory procedure for the synthesis of 2-Amino-5-fluorobenzoic acid involves

the catalytic hydrogenation of 2-nitro-5-fluorobenzoic acid. The following protocol is based on

established methods.[5]

Materials:

2-nitro-5-fluorobenzoic acid

Ethanol

10% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H₂)

Diatomaceous earth (Celite)

Procedure:

Dissolution: Dissolve 2-nitro-5-fluorobenzoic acid in ethanol in a suitable reaction vessel.
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Catalyst Addition: Carefully add the 10% Pd/C catalyst to the solution.

Hydrogenation: Stir the reaction mixture vigorously at room temperature under a hydrogen

atmosphere for approximately 4 hours.

Catalyst Removal: Upon completion of the reaction, remove the Pd/C catalyst by filtration

through a pad of diatomaceous earth.

Product Isolation: Concentrate the filtrate under reduced pressure to yield the final product,

2-Amino-5-fluorobenzoic acid.

The following diagram illustrates the workflow for this synthesis.

Reaction Setup Hydrogenation Product Isolation

Dissolve 2-nitro-5-fluorobenzoic acid
in Ethanol Add 10% Pd/C Catalyst Stir under H₂ atmosphere

(Room Temp, 4h)
Proceed to reaction Filter through Celite

to remove Catalyst
Reaction complete Concentrate Filtrate

(Reduced Pressure) 2-Amino-5-fluorobenzoic acid

Click to download full resolution via product page

Synthesis of 2-Amino-5-fluorobenzoic acid.

Applications in Research
2-Amino-5-fluorobenzoic acid is noted for its role as a toxic antimetabolite in the tryptophan

pathway of yeast.[3] This property allows it to be used as a counter-selection agent for the

TRP1 gene, a common genetic marker in Saccharomyces cerevisiae. Its utility in such genetic

manipulation procedures makes it a significant compound in molecular biology and genetics

research.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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